Cas no 2679937-55-2 (rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid)

• Product Name: rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid
• CAS No: 2679937-55-2
• MF: C₁₀H₁₄FNO₃
• MW: 215.22146654129
• CID: 5645077
• PubChem ID: 165919458
• Update Time: 2025-07-27

rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• 2679937-55-2
• EN300-28273510
• rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid

• Inchi： 1S/C10H14FNO3/c1-7(13)12-5-9(8(14)15)3-2-4-10(9,11)6-12/h2-6H2,1H3,(H,14,15)/t9-,10-/m0/s1
• InChI Key： ZIDCLNPSXDDVDE-UWVGGRQHSA-N
• SMILES： F[C@@]12CN(C(C)=O)C[C@]1(C(=O)O)CCC2

Computed Properties

• Exact Mass: 215.09577147g/mol
• Monoisotopic Mass: 215.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid

Professional Introduction to Rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic Acid (CAS No. 2679937-55-2)

Rac-(3aR,6aS-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2679937-55-2, represents a unique structural motif that has been extensively studied for its potential applications in drug development and molecular synthesis.

The molecular framework of Rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid is characterized by its complex heterocyclic structure, which includes a cyclopentane ring fused with a pyrrolidine moiety. The presence of both acetyl and fluoro substituents at specific positions on the ring system imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The unique stereochemistry of Rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid, particularly the configuration at the 3a and 6a positions, has been the focus of numerous studies aimed at understanding its biological activity and interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The acetyl and fluoro groups provide reactive sites that can be further modified through various chemical transformations, allowing researchers to tailor the molecule for specific biological functions. This flexibility has made it a popular choice for medicinal chemists working on the design of novel drugs.

Recent studies have highlighted the importance of fluorine-containing heterocycles in drug discovery. The fluorine atom at the 6a position in Rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid contributes to its metabolic stability and binding affinity to biological targets. This property is particularly valuable in the development of long-acting pharmaceuticals where resistance or degradation can be major issues.

The stereochemistry of this compound has also been a subject of intense investigation. The specific arrangement of substituents at the 3aR and 6aS positions influences its interactions with enzymes and receptors, which can significantly impact its efficacy and selectivity. Researchers have employed advanced computational methods to model these interactions, providing insights into how structural modifications can enhance biological activity.

In addition to its potential as a drug intermediate, Rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid has shown promise in materials science applications. Its rigid heterocyclic core makes it a suitable candidate for designing functional materials with unique electronic properties. These materials could find applications in optoelectronics, where precise control over molecular structure is crucial for achieving desired functionalities.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired stereochemical outcome.

The availability of high-quality synthetic methodologies has enabled researchers to explore derivatives of Rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid, further expanding its utility in various fields. These derivatives have been used in mechanistic studies to understand fundamental chemical processes and have also served as starting points for developing new synthetic strategies.

The impact of this compound on scientific research cannot be overstated. Its unique structural features have opened up new avenues for exploration in both pharmaceuticals and materials science. As research continues to uncover new applications and synthetic possibilities, it is clear that Rac-(3aR,6aS)-2-acetyl-6a-fluoro-octahydrocyclopentacpyrrole-3a-carboxylic acid will remain a cornerstone in the advancement of these fields.